Cas no 2377369-59-8 (4-(3-Pyridyl)benzeneboronic Acid Hydrochloride)

• Product Name: 4-(3-Pyridyl)benzeneboronic Acid Hydrochloride
• CAS No: 2377369-59-8
• MF: C₁₁H₁₁BClNO₂
• MW: 235.474541902542
• MDL: MFCD29089370
• CID: 4774963
• PubChem ID: 129009654
• Update Time: 2026-02-26

4-(3-Pyridyl)benzeneboronic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-Pyridyl)benzeneboronic Acid Hydrochloride
• 4-(3-Pyridyl)phenylboronic Acid Hydrochloride (contains varying amounts of Anhydride)
• P2392
• 4-(pyridin-3-yl)phenylboronic acid hydrochloride
• (4-(Pyridin-3-yl)phenyl)boronic acid hydrochloride
• CS-0178434
• 2377369-59-8
• (4-pyridin-3-ylphenyl)boronic acid;hydrochloride
• (4-(Pyridin-3-yl)phenyl)boronicacidhydrochloride
• MFCD29089370
• [4-(pyridin-3-yl)phenyl]boronic acid hydrochloride

• MDL： MFCD29089370
• Inchi： 1S/C11H10BNO2.ClH/c14-12(15)11-5-3-9(4-6-11)10-2-1-7-13-8-10;/h1-8,14-15H;1H
• InChI Key： NLNURWGCLKVUJW-UHFFFAOYSA-N
• SMILES： Cl.OB(C1C=CC(=CC=1)C1C=NC=CC=1)O

Computed Properties

• Exact Mass: 235.0571365g/mol
• Monoisotopic Mass: 235.0571365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4

4-(3-Pyridyl)benzeneboronic Acid Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H315+H319
• Warning Statement： P264+P280+P302+P352+P332+P313+P362+P364+P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on 4-(3-Pyridyl)benzeneboronic Acid Hydrochloride

4-(3-Pyridyl)benzeneboronic Acid Hydrochloride: An Overview of a Versatile Compound

4-(3-Pyridyl)benzeneboronic Acid Hydrochloride (CAS No. 2377369-59-8) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is a derivative of benzeneboronic acid, characterized by the presence of a pyridine ring and a hydrochloride salt. Its unique structure and properties make it a valuable intermediate in various synthetic pathways, particularly in the development of novel drugs and materials.

The chemical structure of 4-(3-Pyridyl)benzeneboronic Acid Hydrochloride consists of a benzene ring substituted with a boronic acid group and a pyridine ring. The boronic acid moiety is known for its reactivity in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds and pharmaceuticals. The presence of the pyridine ring adds additional functionality, enhancing the compound's potential applications in medicinal chemistry.

Recent research has highlighted the importance of 4-(3-Pyridyl)benzeneboronic Acid Hydrochloride in the development of targeted therapies for various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors for specific enzymes involved in cancer progression. The ability to modulate these enzymes through targeted drug design has significant implications for improving therapeutic outcomes and reducing side effects.

In addition to its role in drug discovery, 4-(3-Pyridyl)benzeneboronic Acid Hydrochloride has also found applications in materials science. Its boronic acid functionality makes it an excellent candidate for the synthesis of functional polymers and materials with tunable properties. These materials have potential uses in areas such as drug delivery systems, sensors, and advanced coatings.

The synthesis of 4-(3-Pyridyl)benzeneboronic Acid Hydrochloride typically involves several steps, including the formation of the boronic acid group and the introduction of the pyridine ring. One common approach is to start with 4-bromopyridine and use palladium-catalyzed cross-coupling reactions to introduce the boronic acid functionality. This method provides high yields and good purity, making it suitable for large-scale production.

The physical and chemical properties of 4-(3-Pyridyl)benzeneboronic Acid Hydrochloride have been extensively studied. It is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethylformamide (DMF). Its solubility properties make it easy to handle and process in laboratory settings. The compound is stable under normal conditions but should be stored away from strong oxidizing agents to prevent degradation.

In terms of safety, while 4-(3-Pyridyl)benzeneboronic Acid Hydrochloride is not classified as a hazardous material, standard laboratory precautions should be followed when handling it. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to minimize exposure risks.

The market demand for 4-(3-Pyridyl)benzeneboronic Acid Hydrochloride is growing due to its wide range of applications in both research and industry. Pharmaceutical companies are increasingly interested in this compound as an intermediate for developing new drugs, particularly those targeting specific molecular pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In conclusion, 4-(3-Pyridyl)benzeneboronic Acid Hydrochloride (CAS No. 2377369-59-8) is a versatile compound with significant potential in various fields. Its unique chemical structure and reactivity make it an essential tool for researchers working on drug discovery, materials science, and synthetic chemistry. As ongoing research continues to uncover new applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.